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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pomarose is a high-impact captive odorant developed by Givaudan, prized for its unique and
powerful fruity-floral profile.[1][2][3][4][5][6] Chemically classified as a double-unsaturated
ketone, (2E,52)-5,6,7-trimethylocta-2,5-dien-4-one, it does not occur in nature.[2] Its distinctive
scent masterfully marries the crispness of apple with the elegance of rose, further nuanced with
notes of plum and raisin.[1][2] This multifaceted aroma makes Pomarose a versatile ingredient
in modern perfumery, capable of enhancing a wide range of fragrance families from fresh and
floral to rich and oriental compositions. Its stability and diffusive character contribute
significantly to the "bloom" and longevity of a fragrance.[7][8]

Chemical and Physical Properties

A comprehensive understanding of Pomarose's properties is essential for its effective
application in fragrance formulations.
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Property

Value

Reference

Chemical Name

(2E,52)-5,6,7-trimethylocta-

[2]7]

2,5-dien-4-one
CAS Number 357650-26-1 [2][8]
Molecular Formula C11H180 [21[7]
Molar Mass 166.26 g/mol [21[7]
Colorless to pale yellow clear
Appearance o [8]
liquid (est.)
- _ 236.15 °C @ 760.00 mm Hg
Boiling Point [8]

(est)

Vapor Pressure

0.048000 mmHg @ 25.00 °C
(est.)

[8]

Solubility

Soluble in alcohol; Insoluble in

water

[8]

Odor Threshold

0.5 ng/L in air

[2]

Olfactory Profile and Application

Pomarose's unique scent profile allows for its use in a variety of fragrance applications to

achieve different olfactive effects.
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Fragrance Family

Application and Effect

Example Perfumes

Fruity-Fresh

Enhances the juicy, vibrant top
notes, blending well with citrus,
pear, and peach. The floral
aspect adds a touch of

elegance and softness.

Marc Jacobs' Daisy Dream

Floral Bouquets

Enriches and deepens the
scent of traditional floral notes
like rose, jasmine, and peony,
while adding a modern, fresh

twist.

Chanel's Chance Eau Tendre

Gourmand & Oriental

Provides a bright, fruity
counterpoint to heavy notes
like vanilla, patchouli, and
amber, creating a more
balanced and dynamic

composition.

Lancéme's La Vie Est Belle

Woody & Spicy

Introduces a clean, crisp
sweetness that can soften the
boldness of spices and the
dryness of woods, creating a

harmonious balance.

Yves Saint Laurent's Mon

Paris

Experimental Protocols
I. Synthesis of Pomarose

The synthesis of Pomarose ((2E,52)-5,6,7-trimethylocta-2,5-dien-4-one) involves a multi-step

process. The key steps are outlined below, based on available literature.[2]

Step 1: Borontrifluoride-catalyzed addition

e Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and dropping

funnel, place methyl isopropyl ketone.
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» Catalyst Addition: Add borontrifluoride etherate as a catalyst.

» Reagent Addition: Slowly add 1-ethoxyprop-1-yne to the mixture while maintaining a
controlled temperature.

e Reaction Monitoring: Monitor the reaction progress using Gas Chromatography (GC) until
the starting materials are consumed.

o Work-up: Quench the reaction with an appropriate aqueous solution and extract the product,
ethyl 2,3,4-trimethylpent-2-enoate.

 Purification: Purify the crude product by distillation under reduced pressure.
Step 2: Grignard reaction and in situ enolization

o Grignard Reagent Preparation: Prepare propen-1-ylmagnesium bromide in a suitable ether
solvent (e.g., THF).

» Reaction with Ester: Slowly add the purified ethyl 2,3,4-trimethylpent-2-enoate from Step 1 to
the Grignard reagent at a low temperature.

e Enolization and Quenching: Allow the reaction to proceed, leading to the formation of the
enolate, followed by a careful quench with an aqueous acid solution.

o Extraction and Purification: Extract the crude Pomarose with a suitable organic solvent.
Purify the final product through column chromatography and/or distillation to yield the desired
(2E,52)-stereoisomer.

Il. Sensory Evaluation Protocol

A standardized sensory evaluation is crucial to assess the olfactory characteristics of
Pomarose in various applications.

Objective: To characterize the odor profile and performance of Pomarose in a hydroalcoholic
solution.

Materials:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/product/b12675126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Pomarose solution (e.g., 1% in ethanol)

Standard fragrance blotters (mouillettes)

Controlled environment (odor-free room with controlled temperature and humidity)

Panel of trained sensory analysts
Procedure:

e Preparation: Dip fragrance blotters into the Pomarose solution to a consistent depth and
allow the solvent to evaporate for a specified time (e.g., 10-15 seconds).

« Initial Evaluation (Top Notes): Panelists evaluate the blotters immediately after preparation,
noting the initial "top notes."

o Evaporation Study (Heart and Base Notes): The blotters are placed on a smelling strip stand
and evaluated at regular intervals (e.g., 30 minutes, 1 hour, 4 hours, 8 hours, 24 hours) to
assess the evolution of the fragrance profile (heart and base notes) and its tenacity.

» Data Collection: Panelists record their observations on a standardized questionnaire, using
descriptive terms for the scent's character, intensity, and any changes over time.

lll. Stability Testing Protocol

To ensure the integrity of Pomarose in a finished product, stability testing is performed under
various conditions.

Objective: To evaluate the stability of Pomarose in a representative cosmetic base (e.g., a
lotion or a hydroalcoholic spray).

Procedure:

o Sample Preparation: Prepare multiple samples of the cosmetic product containing a known
concentration of Pomarose.

o Storage Conditions: Store the samples under a range of conditions to simulate shelf-life and

consumer use.
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o Accelerated Stability: High temperature (e.g., 40°C, 45°C) for a period of 1 to 3 months.

o Real-Time Stability: Room temperature (e.g., 20-25°C) for the intended shelf-life of the
product (e.g., 12-36 months).

o Light Exposure: Exposure to UV light to assess for potential discoloration or degradation.

o Freeze-Thaw Cycles: Cycling between low and high temperatures (e.g., -10°C to 25°C) to
assess physical stability.

» Evaluation: At specified time points, samples from each storage condition are evaluated for:

o Olfactory Changes: Comparison with a control sample stored at low temperature (e.g.,
4°C).

o Physical and Chemical Changes: Measurement of color, clarity, pH, and viscosity.

o Packaging Compatibility: Observation of any interaction between the product and its
packaging.

Visualizations
Olfactory Signaling Pathway

The perception of odorants like Pomarose begins with the activation of olfactory receptors in
the nasal epithelium. This triggers a G-protein-mediated signaling cascade, leading to the
generation of an electrical signal that is sent to the brain.

Click to download full resolution via product page
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Caption: Olfactory signal transduction cascade initiated by an odorant.

Experimental Workflow for Fragrance Evaluation

The evaluation of a new fragrance ingredient like Pomarose follows a structured workflow from
initial characterization to application testing.

Raw Material QC
(Purity, Identity)

l

Olfactory Evaluation
(Blotter Test)

Solubility & Stability
(in Ethanol)

Application Formulation
(e.g., Lation, Soap)

Performance Testing Stability Testing
(Substantivity) (in Final Product)

Sensory Panel
(Consumer Preference)

Final Formulation
Approval

Click to download full resolution via product page
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
. pairfum.com [pairfum.com]

. perfumerflavorist.com [perfumerflavorist.com]

. Pivarose | Givaudan [givaudan.com]

. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

°
~ » ol EEN w N =

. premiumbeautynews.com [premiumbeautynews.com]

» 8. Our product portfolio leverages Givaudan's leading perfumery and scientific expertise in
ingredients | Givaudan [givaudan.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Pomarose in
Fragrance Creation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675126#application-of-pomarose-in-fragrance-
creation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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